Cas no 51276-33-6 (1,7-Octadiene-3,6-diol, 2,6-dimethyl-)

• Product Name: 1,7-Octadiene-3,6-diol, 2,6-dimethyl-
• CAS No: 51276-33-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 362705
• PubChem ID: 548927
• Update Time: 2025-04-19

1,7-Octadiene-3,6-diol, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadiene-3,6-diol, 2,6-dimethyl-
• 2,6-dimethylocta-1,7-diene-3,6-diol
• 2,6-Dimethyl-1,7-octadien-3,6-diol
• 2,6-Dimethyl-1,7-octadiene-3,6-diol
• 2,6-Dimethyl-octa-1,7-dien-3,6-diol
• 3,7-Dimethyl-1,7-octadien-3,6-diol
• 3,7-Dimethyl-1,7-octadiene-3,6-diol
• 3,7-Dimethylocta-1,7-dien-3,6-diol
• 3,7-Dimethylocta-1,7-diene-3,6-diol
• 2,6-Dimethyl-1,7-octadiene-3,6-diol #
• 51276-33-6
• DTXSID10338402
• 3,7-Dimethyl-octa-1,7-dien-3,6-diol
• 2,6-Dimethylocta-1,7-dien-3,6-diol
• SCHEMBL942435
• HZHJGFRDKJPQPV-UHFFFAOYSA-N

• Inchi： 1S/C10H18O2/c1-5-10(4,12)7-6-9(11)8(2)3/h5,9,11-12H,1-2,6-7H2,3-4H3
• InChI Key： HZHJGFRDKJPQPV-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CCC(C(=C)C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols